Cas no 95447-76-0 (3-bromo-1H-pyrazole-4,5-d2)

• Product Name: 3-bromo-1H-pyrazole-4,5-d2
• CAS No: 95447-76-0
• MF: C₃H₃BrN₂
• MW: 148.985642671585
• CID: 6825702
• PubChem ID: 172406475
• Update Time: 2025-02-14

3-bromo-1H-pyrazole-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1H-pyrazole-4,5-d2
• CS-23845
• 95447-76-0

• Inchi： 1S/C3H3BrN2/c4-3-1-2-5-6-3/h1-2H,(H,5,6)/i1D,2D
• InChI Key： XHZWFUVEKDDQPF-QDNHWIQGSA-N
• SMILES： BrC1C([2H])=C([2H])NN=1

Computed Properties

• Exact Mass: 147.96051Da
• Monoisotopic Mass: 147.96051Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.7Ų